1,2,5-Oxadiazol-3-amine, 4,4'-(1,4,2,5-dioxadiazine-3,6-diyl)bis-

• CAS No.: 147085-15-2
• Molecular Formula: C6H4N8O4
• Molecular Weight: 252.15 g/mol
• IUPAC Name: 4-[6-(4-amino-1,2,5-oxadiazol-3-yl)-1,4,2,5-dioxadiazin-3-yl]-1,2,5-oxadiazol-3-amine
• InChI: InChI=1S/C6H4N8O4/c7-3-1(9-17-11-3)5-13-16-6(14-15-5)2-4(8)12-18-10-2/h(H2,7,11)(H2,8,12)
• InChI Key: KDKCQOGAMSFYGS-UHFFFAOYSA-N
• Canonical SMILES: C1(=NON=C1N)C2=NOC(=NO2)C3=NON=C3N

Description

1,2,5-Oxadiazol-3-amine, 4,4’-(1,4,2,5-dioxadiazine-3,6-diyl)bis- is a complex heterocyclic compound that belongs to the family of oxadiazoles These compounds are known for their diverse applications in various fields, including energetic materials, pharmaceuticals, and agrochemicals

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2,5-oxadiazol-3-amine, 4,4’-(1,4,2,5-dioxadiazine-3,6-diyl)bis- typically involves the reaction of 3,4-diaminofurazan with appropriate reagents to form the desired heterocyclic system. . The reaction conditions often require careful control of temperature and pH to ensure high yields and purity of the final product.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to achieve efficient and cost-effective production. The use of continuous flow reactors and automated systems can further enhance the scalability and reproducibility of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

1,2,5-Oxadiazol-3-amine, 4,4’-(1,4,2,5-dioxadiazine-3,6-diyl)bis- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form nitro derivatives, which are useful in energetic materials.

Reduction: Reduction reactions can convert nitro groups to amino groups, altering the compound’s reactivity and applications.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles such as azides, alkoxides, or amines.

Common Reagents and Conditions

Common reagents used in these reactions include nitric acid for oxidation, hydrogen gas or metal hydrides for reduction, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, inert atmospheres, and specific solvents to facilitate the desired transformations .

Major Products

The major products formed from these reactions include various substituted oxadiazoles and dioxadiazines, which can exhibit different chemical and physical properties depending on the nature of the substituents .

Scientific Research Applications

1,2,5-Oxadiazol-3-amine, 4,4’-(1,4,2,5-dioxadiazine-3,6-diyl)bis- has several scientific research applications:

Biology: The compound’s unique structure allows it to interact with biological molecules, making it a candidate for drug discovery and development.

Medicine: Research is ongoing to explore its potential as an antimicrobial or anticancer agent due to its ability to disrupt cellular processes.

Industry: The compound is investigated for its use in energetic materials, such as explosives and propellants, due to its high energy content and stability.

Mechanism of Action

The mechanism of action of 1,2,5-oxadiazol-3-amine, 4,4’-(1,4,2,5-dioxadiazine-3,6-diyl)bis- involves its interaction with molecular targets such as enzymes and receptors. The compound can form stable complexes with these targets, leading to inhibition or activation of specific biochemical pathways . The exact molecular targets and pathways depend on the specific application and the nature of the substituents on the oxadiazole and dioxadiazine rings .

Comparison with Similar Compounds

Similar Compounds

3,4-Bis(4-nitrofurazan-3-yl)-1,2,5-oxadiazole: Known for its high thermal stability and use in energetic materials.

3,4-Bis(4-amino-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole: Used in the synthesis of various heterocyclic systems and energetic materials.

4-(2,5-Dimethyl-1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-amine: Investigated for its pharmacological activity and potential as a drug candidate.

Uniqueness

1,2,5-Oxadiazol-3-amine, 4,4’-(1,4,2,5-dioxadiazine-3,6-diyl)bis- stands out due to its dual ring structure, which imparts unique chemical properties and reactivity. This makes it a versatile compound for various applications, from materials science to pharmaceuticals .